![molecular formula C24H19FN2O3 B3481270 2-(2,4-dimethoxyphenyl)-N-(2-fluorophenyl)-4-quinolinecarboxamide](/img/structure/B3481270.png)
2-(2,4-dimethoxyphenyl)-N-(2-fluorophenyl)-4-quinolinecarboxamide
Overview
Description
2-(2,4-dimethoxyphenyl)-N-(2-fluorophenyl)-4-quinolinecarboxamide is a synthetic compound that belongs to the class of quinolinecarboxamides. It has been studied extensively for its potential applications in scientific research, particularly in the fields of pharmacology and medicinal chemistry.
Mechanism of Action
The mechanism of action of 2-(2,4-dimethoxyphenyl)-N-(2-fluorophenyl)-4-quinolinecarboxamide is not fully understood. However, it has been proposed that it exerts its anticancer activity by inhibiting the activity of several enzymes involved in cancer cell growth and proliferation. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Furthermore, it has been proposed that it may inhibit the activity of beta-amyloid, a protein that is implicated in the development of Alzheimer's disease.
Biochemical and Physiological Effects:
2-(2,4-dimethoxyphenyl)-N-(2-fluorophenyl)-4-quinolinecarboxamide has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes involved in cancer cell growth and proliferation. Furthermore, it has been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, it has been shown to inhibit the activity of beta-amyloid, a protein that is implicated in the development of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-(2,4-dimethoxyphenyl)-N-(2-fluorophenyl)-4-quinolinecarboxamide is its high potency and selectivity for cancer cells. This makes it a promising candidate for the development of new anticancer drugs. However, one of the limitations of this compound is its low solubility in aqueous solutions, which can make it difficult to work with in lab experiments.
Future Directions
There are several future directions for research on 2-(2,4-dimethoxyphenyl)-N-(2-fluorophenyl)-4-quinolinecarboxamide. One area of research is the development of new anticancer drugs based on this compound. Another area of research is the investigation of its potential as a therapeutic agent for the treatment of Alzheimer's disease. Furthermore, research could be conducted to optimize the synthesis method of this compound to improve its yield and purity. Finally, research could be conducted to investigate the potential of this compound as a lead compound for the development of new drugs with improved solubility and bioavailability.
Scientific Research Applications
2-(2,4-dimethoxyphenyl)-N-(2-fluorophenyl)-4-quinolinecarboxamide has been extensively studied for its potential applications in scientific research. It has been shown to exhibit anticancer, anti-inflammatory, and antimicrobial activities in vitro. In addition, it has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Furthermore, it has been shown to have potential as a therapeutic agent for the treatment of Alzheimer's disease.
properties
IUPAC Name |
2-(2,4-dimethoxyphenyl)-N-(2-fluorophenyl)quinoline-4-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H19FN2O3/c1-29-15-11-12-17(23(13-15)30-2)22-14-18(16-7-3-5-9-20(16)26-22)24(28)27-21-10-6-4-8-19(21)25/h3-14H,1-2H3,(H,27,28) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSTXQOJIJFOCPB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)NC4=CC=CC=C4F)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H19FN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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